Cas no 193281-00-4 (LY-338979)

LY-338979 Properties

Names and Identifiers

• LY 338979
• (2R)-2-[[4-[2-(2-amino-4,6-dioxo-5,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
• 2-{4-[2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)-ethyl]-benzoylamino}-pentanedioic acid
• N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid
• Pemetrexed 6-Oxo Diacid Impurity
• PeMetrexed IMpurity (Mixture of DiastereoMers) (N-[4-[2-(2-AMino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2.3-d]-pyriMidi
• (4-(2-(2-amino-4,6-dioxo-4,5,6,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzoyl)-L-glutamic acid
• N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid; 6-Ketopemetrexed
• (2S)-2-[[4-[2-(2-amino-4,6-dioxo-5,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioic acid
• 193281-00-4
• 4AF6UXL7P7
• LY-338979
• UNII-4AF6UXL7P7
• PEMETREXED 6-OXO DIACID
• AKOS040744578
• 1644287-27-3
• CS-0093023
• G77021
• 6-Ketopemetrexed
• N-[4-[2-(2-Amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic Acid, LY 338979
• HY-125691
• L-Glutamic acid, N-(4-(2-(2-amino-4,5,6,7-tetrahydro-4,6-dioxo-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-
• +Expand

• InChIKey： YVRHJHKPTURIID-KIYNQFGBSA-N
• Inchi： InChI=1S/C20H21N5O7/c21-20-24-15-14(18(30)25-20)11(17(29)23-15)6-3-9-1-4-10(5-2-9)16(28)22-12(19(31)32)7-8-13(26)27/h1-2,4-5,11-12H,3,6-8H2,(H,22,28)(H,26,27)(H,31,32)(H4,21,23,24,25,29,30)/t11?,12-/m0/s1
• SMILES： C1=CC(=CC=C1CCC2C3=C(NC2=O)N=C(NC3=O)N)C(=O)NC(CCC(=O)O)C(=O)O

Computed Properties

• Exact Mass: 443.144098g/mol
• Surface Charge: 0
• XLogP3: -1.1
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 9
• Monoisotopic Mass: 443.144098g/mol
• Monoisotopic Mass: 443.144098g/mol
• Topological Polar Surface Area: 200Ų
• Heavy Atom Count: 32
• Complexity: 889
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 0.88680
• PSA: 209.05000